Cas no 104357-59-7 (2-Propenoic acid, 4-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]butyl ester)

• Product Name: 2-Propenoic acid, 4-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]butyl ester
• CAS No: 104357-59-7
• MF: C₂₀H₁₉NO₃
• MW: 321.369765520096
• CID: 3568267
• PubChem ID: 21036103
• Update Time: 2025-04-22

2-Propenoic acid, 4-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 4-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]butyl ester
• 4'-Cyano-4-(4-acryloyloxybutyloxy)biphenyl
• 104357-59-7
• {4-[(4'-cyanobiphenyl-4-yl)oxy]butyl}acrylate
• SCHEMBL5961806

• Inchi： 1S/C20H19NO3/c1-2-20(22)24-14-4-3-13-23-19-11-9-18(10-12-19)17-7-5-16(15-21)6-8-17/h2,5-12H,1,3-4,13-14H2
• InChI Key： AOVHIWYFDCBEFN-UHFFFAOYSA-N
• SMILES： C(OCCCCOC1=CC=C(C2=CC=C(C#N)C=C2)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 321.13649347Da
• Monoisotopic Mass: 321.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.3Ų